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Compound of Interest

Compound Name: N-(3,4,5-trimethoxybenzyl)aniline

Cat. No.: B3107677 Get Quote

An in-depth analysis of the existing literature suggests that N-(3,4,5-trimethoxybenzyl)aniline,

a molecule combining the structural features of aniline and a trimethoxybenzyl group, holds

promise as a subject for further investigation in the field of cancer research. While direct

studies on this specific compound are limited, extensive research on analogous structures

strongly indicates its potential as an inhibitor of tubulin polymerization, a key mechanism in cell

division, thereby positioning it as a candidate for anticancer drug development.

N-(3,4,5-trimethoxybenzyl)aniline possesses the chemical formula C16H19NO3 and a

molecular weight of 273.33 g/mol . Its structure features a central aniline core linked to a 3,4,5-

trimethoxybenzyl moiety. This trimethoxyphenyl group is a well-established pharmacophore

found in numerous potent inhibitors of tubulin polymerization, a critical process in the formation

of the mitotic spindle during cell division. Disruption of tubulin dynamics leads to cell cycle

arrest and ultimately, apoptosis (programmed cell death) in rapidly dividing cancer cells.

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of N-(3,4,5-
trimethoxybenzyl)aniline is not readily available in the surveyed literature, a plausible and

common synthetic route would involve the reductive amination of 3,4,5-

trimethoxybenzaldehyde with aniline. This method is a standard procedure in organic chemistry

for the formation of secondary amines.

Hypothetical Synthesis Workflow:
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Caption: Plausible synthetic route to N-(3,4,5-trimethoxybenzyl)aniline.

Spectroscopic characterization would be essential to confirm the identity and purity of the

synthesized compound. Based on analogous structures, the following spectroscopic data could

be anticipated:

Table 1: Anticipated Spectroscopic Data for N-(3,4,5-trimethoxybenzyl)aniline

Technique Anticipated Key Signals

¹H NMR

Signals for aromatic protons of the aniline and

trimethoxybenzyl rings, a singlet for the benzylic

CH₂ group, and singlets for the three methoxy

groups.

¹³C NMR
Resonances for the aromatic carbons, the

benzylic carbon, and the methoxy carbons.

IR

Characteristic absorption bands for N-H

stretching, C-H aromatic and aliphatic

stretching, C=C aromatic stretching, and C-O

ether stretching.

Mass Spec
A molecular ion peak corresponding to the

molecular weight of the compound.
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Postulated Biological Activity and Mechanism of
Action
The 3,4,5-trimethoxyphenyl motif is a key structural feature of many known tubulin

polymerization inhibitors, including the natural product combretastatin A-4. These compounds

bind to the colchicine-binding site on β-tubulin, preventing its polymerization into microtubules.

This disruption of the microtubule network leads to mitotic arrest in the G2/M phase of the cell

cycle and subsequently induces apoptosis.

Given the presence of this critical pharmacophore, it is highly probable that N-(3,4,5-
trimethoxybenzyl)aniline also functions as a tubulin polymerization inhibitor.

Proposed Signaling Pathway for Anticancer Activity:
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Caption: Postulated mechanism of action for N-(3,4,5-trimethoxybenzyl)aniline.

Future Research Directions
To validate the therapeutic potential of N-(3,4,5-trimethoxybenzyl)aniline, a systematic

investigation is warranted. The following experimental workflow is proposed for future studies:

Experimental Workflow for Evaluation:
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Caption: Proposed workflow for the evaluation of N-(3,4,5-trimethoxybenzyl)aniline.

In conclusion, while direct experimental evidence for the biological activities of N-(3,4,5-
trimethoxybenzyl)aniline is currently lacking in the public domain, a strong scientific rationale

exists to investigate this compound as a novel anticancer agent. Its structural similarity to

known tubulin polymerization inhibitors makes it a compelling candidate for synthesis,

characterization, and comprehensive biological evaluation. Further research is essential to

elucidate its precise mechanism of action and to determine its potential as a lead compound in

the development of new cancer therapies.
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To cite this document: BenchChem. [N-(3,4,5-trimethoxybenzyl)aniline: A Potential
Anticancer Agent Targeting Microtubules]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3107677#n-3-4-5-trimethoxybenzyl-aniline-literature-
review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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